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carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyltetrahydro-2H-pyran-4-carboxylic acid is a heterocyclic organic compound. Its
structure, featuring a tetrahydropyran ring with a carboxylic acid and a methyl group at the 4-
position, makes it a valuable building block in medicinal chemistry and drug discovery. The
tetrahydropyran motif is a privileged scaffold in many biologically active compounds, often
conferring favorable pharmacokinetic properties such as improved solubility and metabolic
stability. This document provides a technical overview of the available information on 4-
Methyltetrahydro-2H-pyran-4-carboxylic acid, including its nomenclature, physicochemical
properties, and potential applications.

Chemical Identity and Nomenclature

The systematic IUPAC name for this compound is 4-Methyltetrahydro-2H-pyran-4-carboxylic
acid. An alternative systematic name is 4-methyloxane-4-carboxylic acid.

Synonyms:
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» 4-Methyl-tetrahydropyran-4-carboxylic acid

Physicochemical Properties

Quantitative data for 4-Methyltetrahydro-2H-pyran-4-carboxylic acid is summarized in the
table below. This information is primarily sourced from chemical supplier databases.

Property Value Reference
CAS Number 233276-38-5 N/A
Molecular Formula C7H1203 N/A
Molecular Weight 144.17 g/mol N/A

Boiling Point 256.792 °C at 760 mmHg [1]

Flash Point 105.124 °C [1]

Density 1.125 g/cm3 [1]

Purity Typically available at 295% [1]

Sealed in a dry environment at
Storage N/A
room temperature.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of 4-
Methyltetrahydro-2H-pyran-4-carboxylic acid are not readily available in the public domain.
However, a plausible synthetic route can be inferred from the established synthesis of the
parent compound, Tetrahydro-2H-pyran-4-carboxylic acid. The key difference would be the use
of a methylated starting material.

A general conceptual workflow for its synthesis is proposed below. This is a hypothetical
pathway and would require optimization and experimental validation.

Conceptual Synthesis Workflow

A potential synthetic route could involve the alkylation of a suitable precursor followed by
hydrolysis.
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Conceptual synthesis workflow.

Signaling Pathways and Biological Applications

Currently, there is no specific information available in published literature detailing the
involvement of 4-Methyltetrahydro-2H-pyran-4-carboxylic acid in defined signaling pathways
or its specific biological activities. Its structural similarity to other compounds used in drug
discovery suggests that it is likely utilized as a chemical building block for the synthesis of more
complex molecules with potential therapeutic applications. The carboxylic acid group can serve
as a handle for forming amide bonds, while the tetrahydropyran ring acts as a stable scaffold.

The general class of pyran-containing molecules has been investigated for a wide range of
biological activities, including but not limited to antiviral, antibacterial, and anticancer
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properties.

Logical Relationship in Drug Discovery

The following diagram illustrates the logical role of 4-Methyltetrahydro-2H-pyran-4-
carboxylic acid as a building block in a typical drug discovery and development process.
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Role in Drug Discovery Workflow.
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Conclusion

4-Methyltetrahydro-2H-pyran-4-carboxylic acid is a commercially available compound with
well-defined physicochemical properties. While specific, detailed synthesis protocols and
biological data are not extensively documented in publicly accessible literature, its chemical
structure strongly suggests its utility as a scaffold and building block in the synthesis of novel
chemical entities for drug discovery and development. Researchers interested in utilizing this
compound would likely need to develop and optimize synthetic methodologies based on related
chemical transformations. Future studies are warranted to explore the potential biological
activities of derivatives of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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